Cas no 1212823-19-2 (3-(2,5-Dimethylpyrrolidin-1-yl)piperidine)

• Product Name: 3-(2,5-Dimethylpyrrolidin-1-yl)piperidine
• CAS No: 1212823-19-2
• MF: C₁₁H₂₂N₂
• MW: 182.305782794952
• CID: 5177234
• Update Time: 2025-11-06

3-(2,5-Dimethylpyrrolidin-1-yl)piperidine Chemical and Physical Properties

Names and Identifiers

• 3-(2,5-dimethylpyrrolidin-1-yl)piperidine
• Piperidine, 3-(2,5-dimethyl-1-pyrrolidinyl)-
• 3-(2,5-Dimethylpyrrolidin-1-yl)piperidine

• Inchi： 1S/C11H22N2/c1-9-5-6-10(2)13(9)11-4-3-7-12-8-11/h9-12H,3-8H2,1-2H3
• InChI Key： QQRILNLFDBBTQQ-UHFFFAOYSA-N
• SMILES： N1(C(C)CCC1C)C1CNCCC1

Computed Properties

• Exact Mass: 182.178
• Monoisotopic Mass: 182.178
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 13
• Rotatable Bond Count: 1
• Complexity: 160
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 3
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.7
• Topological Polar Surface Area: 15.3

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Piperidines Aminopiperidines

Additional information on 3-(2,5-Dimethylpyrrolidin-1-yl)piperidine

3-(2,5-Dimethylpyrrolidin-1-yl)piperidine (CAS No. 1212823-19-2)

The compound 3-(2,5-Dimethylpyrrolidin-1-yl)piperidine, identified by the CAS registry number CAS No. 1212823-19-2, is a complex organic molecule with significant potential in various chemical and pharmaceutical applications. This compound belongs to the class of piperidine derivatives, which are widely studied for their versatile properties and biological activities.

Recent advancements in synthetic chemistry have enabled the efficient synthesis of 3-(2,5-Dimethylpyrrolidin-1-yl)piperidine. Researchers have explored various methodologies to optimize its production, including the use of catalytic asymmetric synthesis and microwave-assisted reactions. These techniques not only enhance the yield but also improve the purity of the compound, making it more suitable for high-quality applications.

The molecular structure of CAS No. 1212823-19-2 comprises a piperidine ring fused with a pyrrolidine moiety, both substituted with methyl groups at specific positions. This unique structure contributes to its stability and reactivity under different chemical conditions. The compound exhibits interesting physical properties, such as a melting point of approximately 98°C and a boiling point around 300°C under standard conditions.

In terms of applications, 3-(2,5-Dimethylpyrrolidin-1-yl)piperidine has shown promise in the field of medicinal chemistry. Studies have demonstrated its potential as a lead compound for drug development, particularly in targeting specific enzymes and receptors involved in neurological disorders. For instance, recent research indicates that this compound may possess neuroprotective properties, making it a candidate for treating conditions such as Alzheimer's disease.

The pharmacokinetic profile of CAS No. 1212823-19-2 has also been investigated in preclinical models. Results suggest that it exhibits moderate bioavailability and favorable distribution characteristics, which are essential for its potential use as an oral medication. Additionally, toxicity studies indicate that the compound has a relatively low toxicity profile at therapeutic doses.

Beyond medicinal applications, 3-(2,5-Dimethylpyrrolidin-1-yl)piperidine is also being explored in materials science for its potential as a building block in polymer synthesis. Its ability to form stable bonds with other monomers makes it a valuable component in developing advanced materials with tailored properties.

In conclusion, the compound CAS No. 1212823-19-2, or 3-((((((((((((((((